Cas no 64-75-5 (Tetracycline hydrochloride)

Tetracycline hydrochloride is a broad-spectrum antibiotic effective against a wide range of bacteria. Its key advantages include fast-acting bacteriostatic and bactericidal activity, making it suitable for treating various infections, including those resistant to penicillin. Additionally, its salt form enhances solubility and stability in aqueous solutions.

Tetracycline hydrochloride structure

Product Name:Tetracycline hydrochloride

CAS No:64-75-5

MF:C₂₂H₂₅ClN₂O₈

MW:480.895505666733

MDL:MFCD00078142

CID:33820

PubChem ID:87560362

Update Time:2025-08-22

Tetracycline hydrochloride Chemical and Physical Properties

Names and Identifiers

- Tetracycline Hydrochloride
- [4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha)]-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide hydrochloride
- Tetracycline HCl
- ACHROMYCIN HYDROCHLORIDE
- Tetracycline (hydrochloride)
- Tetracycline Hydroch
- alatet
- paltet
- partrex
- qidtet
- quatrex
- sumycin
- teline
- tet-cy
- Tetracycline hydrochloride, 'can be used as secondary standard'
- u-5965
- unicin
- Amresco
- Tetracyclin HCl
- Tetracycline HC1
- Tetrabid
- Topicycline
- Sustamycin
- Telotrex
- Tetramed
- Cyclopar
- Actisite
- Retet
- TetraSURE
- Tetracompren
- Supramycin
- Stilciclina
- Remicyclin
- Hostacycline
- Tetralution
- Quadracycline
- Mephacyclin
- Triphacyclin
- Tetramavan
- Tetrabakat
- Tetrakap
- Tetracaps
- Tetrosol
- Ricycline
- Piracaps
- Diacycine
- Artomycin
- Tefilin
- Subamycin
- Tetrablet
- Tetra-
- Tetracycline hydrochloride, VETRANAL(TM), analytical standard
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrochloride, (4S,4aS,5aS,6S,12aS)-
- Vetquamycin-324
- Cancycline-250
- SCHEMBL34248
- TETRACYCLINE HYDROCHLORIDE [GREEN BOOK]
- Ro-Cycline
- CHEMBL454950
- TETRACYCLINE HYDROCHLORIDE [EP MONOGRAPH]
- Q27286287
- 64-75-5 (HCl)
- MFCD00078142
- PD087098
- Tetracycline hydrochloride [USP:JAN]
- TETRACYCLINE HYDROCHLORIDE [MI]
- TETRACYCLINE HYDROCHLORIDE [MART.]
- TETRACYCLINE HYDROCHLORIDE [USP MONOGRAPH]
- HMS1921C19
- Pharmakon1600-01500566
- Tetra-D
- Tetracycline hydrochloride [JAN]
- Tetracycline hydrochloride (JP17/USP)
- Cefracycline tablets
- Neocycline b
- Tetracycline hydrochloride (internal use)
- 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrochloride,(4S,4aS,5aS,6S,12aS)-
- Panmycin
- Bristacycline (TN)
- Tox21_110355_1
- Tox21_200516
- Prestwick_434
- 2-naftacencarboxamida, 4-(dimetilamino)-1,4,4a, 5,5a, 6,11,12 a-octahidro-3, 6,10,12,12a-pentahidroxi-6-metil-1,11-dioxo-, clorhidrato (1:1), (4s, 4as, 5as, 6s, 12as)-
- TETRACYCLINE HYDROCHLORIDE [VANDF]
- UNII-P6R62377KV
- CAS-64-75-5
- Bristacycline
- Neocyclin B
- BCP9000227
- Tetracycline hydrochloride, British Pharmacopoeia (BP) Reference Standard
- (4S,4aS,5aS,6S,12aR)-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide;hydrochloride
- Chlorowodorku tetracykliny
- Steclin
- EINECS 200-593-8
- D02122
- Tetracycline hydrochloride, >=95% (European Pharmacopoeia HPLC assay)
- (4S,4aS,5aS,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide monohydrochloride
- P6R62377KV
- Tetracycline hydrochloride, powder, BioReagent, suitable for cell culture
- Achromycin
- tetracyclinhydrochlorid-
- Tetracycline hydrochloride 100 microg/mL in Acetonitrile
- Dumocyclin
- DTXCID701321
- HY-B0474
- TETRACYCLINE HYDROCHLORIDE [WHO-DD]
- Tetracycline.HCl
- NSC 757338
- NSC-757338
- Chlorhydrate de tetracycline
- HELIDAC COMPONENT TETRACYCLINE HYDROCHLORIDE
- APT T3X COMPONENT TETRACYCLINE TETRACYCLINE
- DTXSID6021321
- AI3-50120
- (4S,4AS,5aS,6S,12aS)-4-(Dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide hydrochloride
- Tetracycline chloride
- Tetracyn hydrochloride
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrochloride, [4S-(4.alpha.,4a.alpha.,5a.alpha.,6.beta.,12a.alpha.)]-
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrochloride, [4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha)]-
- (4S,4AS,5AS,6S,12AR)-4-(DIMETHYLAMINO)-1,6,10,11,12A-PENTAHYDROXY-6-METHYL-3,12-DIOXO-3,4,4A,5,5A,6,12,12A-OCTAHYDROTETRACENE-2-CARBOXAMIDE HYDROCHLORIDE
- Sentry av ornacycline
- CCG-39267
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrochloride, (4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha))-
- Vetquamycin 324
- TETRACYCLINE HYDROCHLORIDE [USP-RS]
- D92606
- Tetraciclina cloridrato [Italian]
- PharmaVetResiMix 5 Tetracyclines-v10 10 microg/mL in Methanol
- BCP0726000161
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrochloride, (4S-(4alpha,4aalpha,5aalpha,6beta,12alpha))-
- CCRIS 2351
- (4S,4aS,5aS,6S,12aS,Z)-2-(amino(hydroxy)methylene)-4-(dimethylamino)-6,10,11,12a-tetrahydroxy-6-methyl-4a,5a,6,12a-tetrahydrotetracene-1,3,12(2H,4H,5H)-trione hydrochloride
- NCI-c55561;Tetracycline HCl
- Tox21_110355
- Tetracyn
- ALA TET
- Chlorowodorku tetracykliny [Polish]
- s2574
- Tetraciclina cloridrato
- TETRACYCLINE HYDROCHLORIDE [ORANGE BOOK]
- Tetracycline hydrochloride, meets USP testing specifications
- Tetracycline hydrochloride, United States Pharmacopeia (USP) Reference Standard
- (4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamidehydrochloride
- Tetracycline hydrochloride, European Pharmacopoeia (EP) Reference Standard
- SPECTRUM1500566
- NCGC00180907-01
- Tetracyclini hydrochloridum
- NCI-C55561
- NCGC00258070-01
- SW196293-4
- AKOS015951263
- APT-T3X COMPONENT TETRACYCLINE TETRACYCLINE
- TETRACYCLINI HYDROCHLORIDUM [WHO-IP LATIN]
- (4S,4aS,5aS,6S,12aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride
- Tetracycline hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
- SR-01000000212
- Chlorhydrate de tetracycline [French]
- EC 200-593-8
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, hydrochloride (1:1), (4S,4aS,5aS,6S,12aS)-
- SR-05000001723-2
- 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,6,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-, MONOHYDROCHLORIDE, (4S-(4.ALPHA.,4A.ALPHA.,5A.ALPHA.,6.BETA.,12A.ALPHA.))-
- NSC757338
- KS-1431
- NCGC00180907-02
- (-)-Tetrahcycline hydrochloride
- (4S,6S,12aS,4aS,5aS)-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-6-methyl-1,1 1-dioxo-4,5,6,12a,4a,5a-hexahydronaphthacene-2-carboxamide, chloride
- 64-75-5
- TETRACYCLINE HYDROCHLORIDE [WHO-IP]
- SR-01000000212-4
- Tetra-wedel
- Tetracycline hydrochloride, powder
- TETRACYCLINE HYDROCHLORIDE COMPONENT OF HELIDAC
- Panmycin hydrochloride
- TETRACYCLINE TETRACYCLINE COMPONENT OF APT T3X
- HMS1568K22
- NCGC00017323-08
- SR-05000001723
- NCGC00016291-01
- T-250 Capsules
- AMYCIN,HYDROCHLORIDE
- NS00078913
- Achromycin V
- Tetracycline hydrochloride (JP18/USP)
- SBI-0051530.0002
- XMEVHPAGJVLHIG-FMZCEJRJSA-N
- HY-B0474R
- AT168330
- Achromycin;Tetracyn
- Tetracycline hydrochloride - USP
- Tetracycline (hydrochloride) (Standard)
- Tetracycline hydrochloride
- MDL： MFCD00078142
- Inchi： 1S/C22H24N2O8.ClH/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);1H/t9-,10-,15-,21+,22-;/m0./s1
- InChI Key： YCIHPQHVWDULOY-FMZCEJRJSA-N
- SMILES： Cl.O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1C[C@H]1C(=C(C3C(=CC=CC=3[C@@]1(C)O)O)O)C2=O)N(C)C)=O)O

Computed Properties

Exact Mass: 480.13000
Monoisotopic Mass: 444.153
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 33
Rotatable Bond Count: 2
Complexity: 971
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 182
XLogP3: _2

Experimental Properties

Color/Form: Yellow crystals
Density: 1.1770
Melting Point: 214°C(dec.)(lit.)
Boiling Point: 799.4 °C at 760 mmHg
Flash Point: 437.3 °C
Refractive Index: -253 ° (C=0.5, 0.1mol/L HCl)
Solubility: H2O: 10 mg/mL as a stock solution. Stock solutions should be filtered sterilized and stored at −20°C. Stable at 37°C for 4 days.
Water Partition Coefficient: 50 g/L
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
PSA: 181.62000
LogP: 1.28790
Merck: 9196
Sensitiveness: Air & Light Sensitive
Specific Rotation: -252 º (c=0.5, H2O)
Solubility: It is soluble in water, methanol and ethanol, but insoluble in ether and hydrocarbons.

Tetracycline hydrochloride Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：UN 3077 9 / PGIII
WGK Germany：2
Hazard Category Code： R36/37/38
Safety Instruction： S26-S36
FLUKA BRAND F CODES：8-10-23
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
RTECS：QI9100000
Hazardous Material Identification：
HazardClass：3
TSCA：Yes
Toxicity：LD50 orally in rats: 6443 mg/kg (Goldenthal)
Storage Condition：<0°C
Risk Phrases：R36/37/38

Tetracycline hydrochloride Customs Data

HS CODE：29413000
Customs Data：

China Customs Code:
29413000

Tetracycline hydrochloride Pricemore >>

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MedChemExpress	HY-B0474-500mg	Tetracycline hydrochloride	64-75-5	98.66%	500mg	￥350	2025-04-16
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B21408-25g	Tetracycline hydrochloride, 96%	64-75-5	96%	25g	￥472.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B21408-100g	Tetracycline hydrochloride, 96%	64-75-5	96%	100g	￥1593.00	2023-04-13
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YT0041-100g	Tetracycline hydrochloride	64-75-5		100g	￥265元	2023-09-15
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Tetracycline hydrochloride Production Method

Production Method 1

58367-01-4

64-75-5

842-07-9

85-83-6

Reaction Conditions

1.1 Solvents: Ethanol ; 8 h, 180 °C

Reference

Multifunctional Carbon Dots-Based Fluorescence Detection for Sudan I, Sudan IV and Tetracycline Hydrochloride in Foods

Zhang, Min; et al, Nanomaterials, 2022, 12(23),

Tetracycline hydrochloride Raw materials

Tetracycline hydrochloride Preparation Products

Tetracycline hydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:64-75-5)Tetracycline hydrochloride

Order Number:LE13129;LE3506

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:08

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Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

(CAS:64-75-5)Tetracycline hydrochloride

Order Number:LE248

Stock Status:in Stock

Quantity:5KG/1KG/25KG/100KG

Purity:99% HPLC

Pricing Information Last Updated:Thursday, 14 August 2025 14:44

Price ($):negotiated

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Tetracycline hydrochloride Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

Tetracycline hydrochloride Related Literature

1. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
2. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
3. Enabling stable MnO2 matrix for aqueous zinc-ion battery cathodes†

Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
4. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
5. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:64-75-5)Tetracycline hydrochloride

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

(CAS:64-75-5)Tetracycline hydrochloride

Purity:99% HPLC

Quantity:5KG/1KG/25KG/100KG

Price ($):Inquiry

Cas no 64-75-5 (Tetracycline hydrochloride)

Tetracycline hydrochloride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Tetracycline hydrochloride Security Information

Tetracycline hydrochloride Customs Data

China Customs Code:

Tetracycline hydrochloride Pricemore >>

Tetracycline hydrochloride Production Method

Production Method 1

Tetracycline hydrochloride Raw materials

Tetracycline hydrochloride Preparation Products

Tetracycline hydrochloride Suppliers

Tetracycline hydrochloride Spectrogram

Tetracycline hydrochloride Related Literature

Related Categories

64-75-5 (Tetracycline hydrochloride) Related Products